1-[3-(4-tert-butylphenyl)acryloyl]azepane

• IUPAC Name: (E)-1-(azepan-1-yl)-3-(4-tert-butylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C19H27NO/c1-19(2,3)17-11-8-16(9-12-17)10-13-18(21)20-14-6-4-5-7-15-20/h8-13H,4-7,14-15H2,1-3H3/b13-10+
• InChI Key: URJRCSYAZOFEGC-JLHYYAGUSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C=CC(=O)N2CCCCCC2
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)/C=C/C(=O)N2CCCCCC2
• Molecular Formula: C19H27NO
• Molecular Weight: 285.4 g/mol

Description

1-[3-(4-tert-butylphenyl)acryloyl]azepane, also known as TBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TBA is a member of the azepane family, which is a group of organic compounds containing a seven-membered ring with a nitrogen atom. TBA has been studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

1-[3-(4-tert-butylphenyl)acryloyl]azepane has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, 1-[3-(4-tert-butylphenyl)acryloyl]azepane has been investigated for its potential as an anti-cancer agent due to its ability to inhibit the growth of cancer cells. 1-[3-(4-tert-butylphenyl)acryloyl]azepane has also been studied for its potential as a drug delivery system due to its ability to form stable complexes with drugs. In materials science, 1-[3-(4-tert-butylphenyl)acryloyl]azepane has been investigated for its potential as a polymer additive due to its ability to improve the mechanical properties of polymers. In catalysis, 1-[3-(4-tert-butylphenyl)acryloyl]azepane has been studied for its potential as a catalyst in various reactions due to its unique structure and reactivity.

Mechanism of Action

The mechanism of action of 1-[3-(4-tert-butylphenyl)acryloyl]azepane is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in cells. 1-[3-(4-tert-butylphenyl)acryloyl]azepane has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. 1-[3-(4-tert-butylphenyl)acryloyl]azepane has also been shown to inhibit the activity of heat shock proteins, which are proteins involved in the response to cellular stress.
Biochemical and Physiological Effects
1-[3-(4-tert-butylphenyl)acryloyl]azepane has been shown to have various biochemical and physiological effects in cells and organisms. 1-[3-(4-tert-butylphenyl)acryloyl]azepane has been shown to induce apoptosis, or programmed cell death, in cancer cells. 1-[3-(4-tert-butylphenyl)acryloyl]azepane has also been shown to inhibit the migration and invasion of cancer cells, which is a key step in the metastasis of cancer. In addition, 1-[3-(4-tert-butylphenyl)acryloyl]azepane has been shown to improve the mechanical properties of polymers, which can lead to the development of stronger and more durable materials.

Advantages and Limitations for Lab Experiments

1-[3-(4-tert-butylphenyl)acryloyl]azepane has several advantages and limitations for lab experiments. One advantage is its ability to form stable complexes with drugs, which can improve the delivery and efficacy of drugs. Another advantage is its ability to improve the mechanical properties of polymers, which can lead to the development of stronger and more durable materials. One limitation is its potential toxicity, which can limit its use in certain applications. Another limitation is its high cost, which can limit its accessibility for scientific research.

Future Directions

There are several future directions for the scientific research of 1-[3-(4-tert-butylphenyl)acryloyl]azepane. One direction is the further investigation of its potential as an anti-cancer agent and drug delivery system. Another direction is the development of new synthesis methods to improve its yield and purity. Another direction is the investigation of its potential as a catalyst in various reactions. Finally, the investigation of its potential in materials science for the development of stronger and more durable materials is also an important future direction.
Conclusion
In conclusion, 1-[3-(4-tert-butylphenyl)acryloyl]azepane is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. 1-[3-(4-tert-butylphenyl)acryloyl]azepane has been studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. The investigation of 1-[3-(4-tert-butylphenyl)acryloyl]azepane in future directions can lead to the development of new treatments for cancer, stronger and more durable materials, and new catalysts for various reactions.

Synthesis Methods

1-[3-(4-tert-butylphenyl)acryloyl]azepane can be synthesized through a multi-step process that involves the reaction of 4-tert-butylbenzaldehyde with malonic acid, followed by a decarboxylation reaction to form a ketone intermediate. The ketone intermediate is then reacted with 1,6-diaminohexane to form 1-[3-(4-tert-butylphenyl)acryloyl]azepane. The synthesis method of 1-[3-(4-tert-butylphenyl)acryloyl]azepane has been optimized to improve its yield and purity for scientific research applications.